Cas no 2171234-57-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171234-57-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6587348
• PubChem ID: 165554034
• Update Time: 2025-11-01

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• 2171234-57-2
• EN300-1574315
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-16(14-22(28)27(4)25(2,3)23(29)30)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,29,30)/t16-/m1/s1
• InChI Key： KDVOCQZXOIMOHW-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](CC)CC(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS No. 2171234-57-2)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid, identified by its CAS number 2171234-57-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a methylpropanoic acid moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes the compound valuable for the development of peptide-based drugs and biologics, where precise control over sequence and conformation is critical.

The 3R configuration at the chiral center further enhances the compound's potential bioactivity. Chiral molecules are prevalent in nature and often exhibit different biological activities depending on their stereochemistry. The specific 3R configuration may confer unique pharmacological properties, such as improved binding affinity or selectivity for certain biological targets. This aspect is particularly relevant in the context of drug design, where small differences in molecular structure can significantly impact efficacy and safety.

The N-methylpentanamido and 2-methylpropanoic acid moieties contribute to the compound's solubility and metabolic stability, which are essential factors for drug development. These functional groups can also influence the compound's interactions with enzymes and receptors, potentially modulating its pharmacokinetic profile. Understanding these structural features is crucial for optimizing the compound's therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid with greater accuracy. These tools allow for the simulation of interactions between the compound and biological targets, providing insights into its mechanism of action. Such simulations are invaluable for guiding experimental design and accelerating the drug discovery process.

In addition to its structural complexity, CAS No. 2171234-57-2 has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, studies have explored its potential role in modulating inflammatory responses or neurotransmitter systems. These findings underscore the importance of exploring novel chemical entities like this one for addressing unmet medical needs.

The synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic asymmetric methods, may be employed to achieve the desired stereochemistry efficiently. The development of scalable synthetic routes is essential for transitioning this compound from laboratory research to clinical applications.

One of the most exciting aspects of working with compounds like 2171234-57-2 is the potential for structure-based drug design. By leveraging high-resolution structural information from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can gain detailed insights into how the molecule interacts with its biological target. This information can then be used to design analogs with improved properties, such as enhanced potency or reduced side effects.

The role of fluorenylmethoxycarbonyl (Fmoc) groups in modern drug discovery cannot be overstated. Their utility in protecting amino groups during peptide synthesis has revolutionized solid-phase peptide manufacturing. The incorporation of Fmoc into larger molecules like CAS No. 2171234-57-2 highlights their versatility beyond peptides alone. This trend reflects broader shifts in synthetic chemistry toward more modular and adaptable approaches.

As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid. Researchers are increasingly turning to natural product-inspired scaffolds and non-traditional heterocycles to discover new therapeutic agents. The unique structural features of this compound make it a valuable addition to this growing library of bioactive molecules.

The development of novel analytical techniques has also contributed to our ability to study complex compounds like 2171234-57-2 in greater detail. Mass spectrometry (MS), high-performance liquid chromatography (HPLC), and other advanced analytical methods provide powerful tools for characterizing molecular structure, purity, and stability. These techniques are essential for ensuring that synthetic intermediates and final products meet stringent quality standards before advancing to preclinical testing.

In conclusion, CAS No. 2171234-57-2, specifically referred to as 2-(3R)-3-{((9H-fluoreninonmthoxy carbonyl) amino)} - N - methyl pentan amide - 2 - methyl propanoic acid, represents a significant advancement in pharmaceutical chemistry. Its intricate structure, characterized by functional groups such as Fmoc, chiral centers, amide linkages, and carboxylic acids, positions it as a versatile tool for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a candidate for future therapeutic applications.